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Compound of Interest

Compound Name: LY117018 TFA
Cat. No.: B12368364
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY117018 is a selective estrogen receptor modulator (SERM) that is structurally related to
raloxifene. It is a valuable tool in endocrinology and cancer research for studying estrogen
receptor signaling pathways. LY117018 is often supplied as a trifluoroacetate (TFA) salt, which
is a remnant of the purification process from solid-phase synthesis. The TFA counterion can
influence the solubility and stability of the compound and may have biological effects in
sensitive assays. Therefore, proper preparation of a stock solution is critical for obtaining
accurate and reproducible experimental results.

These application notes provide a detailed protocol for the preparation of a stock solution of
LY117018 TFA, along with information on its chemical properties, solubility, and storage to
ensure its effective use in research applications.
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Property Value Source
Chemical Formula (LY117018) C27H25N0O4S [1]
Molecular Weight (LY117018) 459.56 g/mol [1]
Chemical Formula (TFA) C2HF302 N/A
Molecular Weight (TFA) 114.02 g/mol N/A
Molecular Weight (LY117018

573.58 g/mol Calculated
TFA Salt)
Appearance Solid powder [1]
Primary Recommended ) )

Dimethyl sulfoxide (DMSO) [1]

Solvent

Experimental Protocols

Materials and Equipment
e LY117018 TFA (solid powder)

e Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM LY117018 TFA Stock
Solution in DMSO

» Pre-weighing Preparation: Before opening, allow the vial containing LY117018 TFA to
equilibrate to room temperature for 15-20 minutes. This prevents condensation of
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atmospheric moisture onto the compound.

» Weighing the Compound: In a chemical fume hood, carefully weigh the desired amount of
LY117018 TFA powder using a calibrated analytical balance. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 0.574 mg of LY117018 TFA (Molecular Weight =
573.58 g/mol ).

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed compound. For a 10 mM stock solution from 0.574 mg, add 100 pL of DMSO.

o Dissolution: Close the vial tightly and vortex the solution until the solid is completely
dissolved. Gentle warming in a 37°C water bath for a few minutes can aid dissolution if
necessary. Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 3 months) or at -80°C for long-term storage.

Mandatory Visualization

LY117018 TFA Stock Solution Workflow
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Caption: Workflow for preparing LY117018 TFA stock solution.

Storage and Stability

The stability of LY117018 TFA in DMSO stock solutions is crucial for the reliability of
experimental outcomes. For the majority of compounds dissolved in DMSO, stock solutions can
be stored at -20°C for up to 3 months. Several freeze-thaw cycles are generally tolerated
without significant degradation of small molecule products. However, for long-term storage,
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-80°C is recommended. It is important to use anhydrous DMSO, as water can promote
compound degradation. To ensure the integrity of the compound, it is best practice to prepare
fresh dilutions in aqueous media for immediate use and not to store aqueous solutions for more
than 24 hours.

Safety Precautions

e LY117018 is a potent biologically active compound. Handle with care and use appropriate
personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.

 Trifluoroacetic acid (TFA) is a corrosive substance. While present as a salt, caution should
be exercised.

 All handling of the solid compound and preparation of the stock solution should be performed
in a well-ventilated chemical fume hood.

» Dispose of all waste materials according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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